Cas no 1340495-19-3 (2-4-(trifluoromethyl)-1H-pyrazol-1-ylphenol)

• Product Name: 2-4-(trifluoromethyl)-1H-pyrazol-1-ylphenol
• CAS No: 1340495-19-3
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD20326217
• CID: 5241641
• PubChem ID: 57457849
• Update Time: 2026-03-08

2-4-(trifluoromethyl)-1H-pyrazol-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)-1h-pyrazol-1-yl]phenol
• 2-[4-(trifluoromethyl)pyrazol-1-yl]phenol
• Z1227755459
• Phenol, 2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-
• 2-4-(trifluoromethyl)-1H-pyrazol-1-ylphenol

• MDL： MFCD20326217
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)7-5-14-15(6-7)8-3-1-2-4-9(8)16/h1-6,16H
• InChI Key： USALPUWZEKCNNW-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)C1C=CC=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.4
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-4-(trifluoromethyl)-1H-pyrazol-1-ylphenol

Comprehensive Overview of 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol (CAS No. 1340495-19-3): Properties, Applications, and Market Insights

2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol (CAS No. 1340495-19-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and pyrazole functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for information on its synthesis methods, applications in drug discovery, and role in crop protection, reflecting its growing importance in modern science.

The molecular structure of 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol features a phenol group linked to a pyrazole ring substituted with a trifluoromethyl moiety. This configuration imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are highly desirable in medicinal chemistry. Recent studies highlight its potential as a key building block for developing kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting precision medicine and personalized therapeutics.

In agrochemical applications, 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol serves as a precursor for synthesizing novel pesticides and herbicides. Its trifluoromethyl group enhances bioactivity and environmental persistence, addressing the global demand for sustainable crop solutions. With the rising focus on food security and climate-resilient agriculture, this compound is increasingly explored for its role in next-generation agrochemical formulations.

The market for 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol is expanding, driven by its versatility and the pharmaceutical industry's shift toward fluorinated compounds. Analysts note a surge in patents and publications involving this compound, particularly in oncology research and central nervous system (CNS) drug development. Its compatibility with green chemistry principles further enhances its appeal, as industries prioritize eco-friendly synthesis routes.

From a regulatory perspective, 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol is compliant with major chemical safety guidelines, ensuring its accessibility for research and industrial use. However, users often inquire about its handling precautions and storage conditions, emphasizing the need for clear technical documentation. Suppliers typically provide detailed material safety data sheets (MSDS) to address these concerns.

Innovations in catalytic fluorination and microwave-assisted synthesis have streamlined the production of 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol, reducing costs and improving yields. These advancements align with the broader industry trend toward process optimization and scalable manufacturing. Researchers also explore its derivatives for advanced material applications, such as organic electronics and liquid crystals, underscoring its cross-disciplinary relevance.

In conclusion, 2-4-(Trifluoromethyl)-1H-pyrazol-1-ylphenol (CAS No. 1340495-19-3) represents a critical compound at the intersection of chemistry, biology, and technology. Its multifaceted applications—from drug design to agricultural innovation—make it a focal point for ongoing research. As scientific communities continue to investigate its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.